Cas no 1806180-94-8 (6-Hydroxy-3-nitro-2-(trifluoromethoxy)pyridine-4-sulfonamide)

6-Hydroxy-3-nitro-2-(trifluoromethoxy)pyridine-4-sulfonamide is a specialized pyridine derivative with a unique trifluoromethoxy and sulfonamide functionalization. Its structural features, including the electron-withdrawing nitro and trifluoromethoxy groups, contribute to its reactivity and potential utility in pharmaceutical and agrochemical applications. The sulfonamide moiety enhances its binding affinity, making it a candidate for enzyme inhibition studies. The compound's stability and solubility profile allow for versatile use in synthetic chemistry. Its distinct substitution pattern offers opportunities for further derivatization, enabling the development of novel bioactive molecules. This compound is particularly valuable in research settings requiring precise molecular modifications for targeted biological activity.
6-Hydroxy-3-nitro-2-(trifluoromethoxy)pyridine-4-sulfonamide structure
1806180-94-8 structure
Product Name:6-Hydroxy-3-nitro-2-(trifluoromethoxy)pyridine-4-sulfonamide
CAS No:1806180-94-8
MF:C6H4F3N3O6S
MW:303.17267036438
CID:4831792
Update Time:2025-08-02

6-Hydroxy-3-nitro-2-(trifluoromethoxy)pyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 6-Hydroxy-3-nitro-2-(trifluoromethoxy)pyridine-4-sulfonamide
    • Inchi: 1S/C6H4F3N3O6S/c7-6(8,9)18-5-4(12(14)15)2(19(10,16)17)1-3(13)11-5/h1H,(H,11,13)(H2,10,16,17)
    • InChI Key: WTWKULJZMABOAC-UHFFFAOYSA-N
    • SMILES: S(C1=CC(NC(=C1[N+](=O)[O-])OC(F)(F)F)=O)(N)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 593
  • XLogP3: -0.6
  • Topological Polar Surface Area: 153

6-Hydroxy-3-nitro-2-(trifluoromethoxy)pyridine-4-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029095951-1g
6-Hydroxy-3-nitro-2-(trifluoromethoxy)pyridine-4-sulfonamide
1806180-94-8 97%
1g
$1,504.90 2022-03-31

Additional information on 6-Hydroxy-3-nitro-2-(trifluoromethoxy)pyridine-4-sulfonamide

Comprehensive Overview of 6-Hydroxy-3-nitro-2-(trifluoromethoxy)pyridine-4-sulfonamide (CAS No. 1806180-94-8)

The compound 6-Hydroxy-3-nitro-2-(trifluoromethoxy)pyridine-4-sulfonamide (CAS No. 1806180-94-8) is a specialized sulfonamide derivative with a unique pyridine backbone. Its molecular structure features a trifluoromethoxy group, a nitro substituent, and a hydroxy group, making it a versatile intermediate in pharmaceutical and agrochemical research. This compound has garnered significant attention due to its potential applications in drug discovery and material science, particularly in the development of novel enzyme inhibitors and bioactive molecules.

In recent years, the demand for fluorinated pyridine derivatives like 6-Hydroxy-3-nitro-2-(trifluoromethoxy)pyridine-4-sulfonamide has surged, driven by their enhanced metabolic stability and lipophilicity. Researchers are increasingly exploring its role in medicinal chemistry, especially in targeting inflammatory pathways and infectious diseases. The presence of the trifluoromethoxy group is particularly noteworthy, as it often improves binding affinity and selectivity in drug-receptor interactions.

From a synthetic perspective, CAS No. 1806180-94-8 is often synthesized via multistep organic reactions, including nitration, sulfonylation, and fluorination. Its nitro group can serve as a precursor for further functionalization, enabling the creation of diverse heterocyclic compounds. This adaptability makes it a valuable building block for high-throughput screening libraries and combinatorial chemistry.

The compound’s physicochemical properties, such as its solubility and thermal stability, have been extensively studied to optimize its use in formulation development. For instance, its hydroxy group enhances water solubility, while the trifluoromethoxy moiety contributes to membrane permeability. These traits are critical for oral bioavailability in potential therapeutic applications.

In the context of green chemistry, researchers are investigating eco-friendly synthesis routes for 6-Hydroxy-3-nitro-2-(trifluoromethoxy)pyridine-4-sulfonamide to minimize environmental impact. Topics like catalytic reduction and solvent-free reactions are gaining traction, aligning with global trends toward sustainable manufacturing. This focus resonates with the growing interest in ESG (Environmental, Social, and Governance) compliance in the chemical industry.

Another hot topic is the compound’s potential in precision agriculture. Its sulfonamide group may interact with plant enzymes, offering avenues for crop protection and growth regulation. As the agricultural sector seeks low-residue pesticides, derivatives of CAS No. 1806180-94-8 could play a pivotal role in next-generation agrochemical formulations.

Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize 6-Hydroxy-3-nitro-2-(trifluoromethoxy)pyridine-4-sulfonamide. Quality control protocols emphasize purity assessment and impurity profiling, ensuring compliance with regulatory standards such as ICH guidelines. These measures are vital for its adoption in GMP (Good Manufacturing Practice) environments.

In summary, 6-Hydroxy-3-nitro-2-(trifluoromethoxy)pyridine-4-sulfonamide (CAS No. 1806180-94-8) is a multifaceted compound with broad applicability in life sciences and industrial chemistry. Its structural features and functional groups make it a subject of ongoing research, particularly in drug design and sustainable chemistry. As scientific inquiries evolve, this compound is poised to remain at the forefront of innovation.

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